tert-butyl N-(3-tert-butyl-1-ethynylcyclobutyl)carbamate
Overview
Description
Tert-butyl N-(3-tert-butyl-1-ethynylcyclobutyl)carbamate (TBECC) is a molecule that has found numerous applications in the fields of organic chemistry, biochemistry, and drug discovery. TBECC is a highly versatile molecule with a wide range of properties that make it ideal for use in many different applications. In
Scientific Research Applications
Tert-butyl N-(3-tert-butyl-1-ethynylcyclobutyl)carbamate has been used in a variety of scientific research applications, including organic synthesis, drug discovery, and biochemistry. In organic synthesis, tert-butyl N-(3-tert-butyl-1-ethynylcyclobutyl)carbamate can be used as a catalyst for the synthesis of other compounds. In drug discovery, tert-butyl N-(3-tert-butyl-1-ethynylcyclobutyl)carbamate has been used to synthesize novel compounds for the treatment of various diseases. In biochemistry, tert-butyl N-(3-tert-butyl-1-ethynylcyclobutyl)carbamate has been used to study the structure and function of various biomolecules.
Mechanism of Action
The mechanism of action of tert-butyl N-(3-tert-butyl-1-ethynylcyclobutyl)carbamate is not fully understood. However, it is known that tert-butyl N-(3-tert-butyl-1-ethynylcyclobutyl)carbamate binds to certain amino acids and other molecules in the body, which can affect their function. tert-butyl N-(3-tert-butyl-1-ethynylcyclobutyl)carbamate has also been shown to inhibit the activity of certain enzymes, which can lead to changes in the metabolism of cells.
Biochemical and Physiological Effects
tert-butyl N-(3-tert-butyl-1-ethynylcyclobutyl)carbamate has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. In vitro, tert-butyl N-(3-tert-butyl-1-ethynylcyclobutyl)carbamate has been shown to inhibit the activity of certain enzymes, which can lead to changes in the metabolism of cells. In vivo, tert-butyl N-(3-tert-butyl-1-ethynylcyclobutyl)carbamate has been shown to have anti-inflammatory, anti-bacterial, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The use of tert-butyl N-(3-tert-butyl-1-ethynylcyclobutyl)carbamate in laboratory experiments has several advantages and limitations. The major advantage is that tert-butyl N-(3-tert-butyl-1-ethynylcyclobutyl)carbamate can be synthesized in a relatively simple and straightforward manner. Additionally, tert-butyl N-(3-tert-butyl-1-ethynylcyclobutyl)carbamate is highly soluble in water, making it easy to use in aqueous solutions. However, tert-butyl N-(3-tert-butyl-1-ethynylcyclobutyl)carbamate is also highly reactive, and can cause unwanted side reactions if not handled properly.
Future Directions
The use of tert-butyl N-(3-tert-butyl-1-ethynylcyclobutyl)carbamate in scientific research is still relatively new, and there is still much to be explored. Future research could focus on the development of new synthesis methods for tert-butyl N-(3-tert-butyl-1-ethynylcyclobutyl)carbamate, as well as the exploration of its potential applications in drug discovery and biochemistry. Additionally, further research could focus on the mechanism of action of tert-butyl N-(3-tert-butyl-1-ethynylcyclobutyl)carbamate and its effects on biochemical and physiological processes. Finally, further research could focus on the development of new and improved methods for the safe and effective use of tert-butyl N-(3-tert-butyl-1-ethynylcyclobutyl)carbamate in laboratory experiments.
Synthesis Methods
Tert-butyl N-(3-tert-butyl-1-ethynylcyclobutyl)carbamate can be synthesized using a variety of methods, including the Wittig reaction and the Grignard reaction. In the Wittig reaction, a phosphonium salt is reacted with an alkyl halide to form an alkene. In the Grignard reaction, an organomagnesium halide is reacted with an alkyl halide to form an alcohol. Both of these methods produce tert-butyl N-(3-tert-butyl-1-ethynylcyclobutyl)carbamate with high yields and good regioselectivity.
properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl N-(3-tert-butyl-1-ethynylcyclobutyl)carbamate can be achieved through a multi-step reaction pathway involving the use of various reagents and catalysts.", "Starting Materials": [ "tert-butyl carbamate", "3-tert-butyl-1-ethynylcyclobutan-1-ol", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "dichloromethane (DCM)", "diethyl ether", "sodium bicarbonate (NaHCO3)", "brine", "magnesium sulfate (MgSO4)" ], "Reaction": [ "Step 1: Synthesis of 3-tert-butyl-1-ethynylcyclobutan-1-ol", "The starting material for this step is tert-butyl acetylene, which is reacted with cyclobutanone in the presence of a palladium catalyst to yield 3-tert-butyl-1-ethynylcyclobutan-1-ol.", "Step 2: Synthesis of tert-butyl N-(3-tert-butyl-1-ethynylcyclobutan-1-yl)carbamate", "In this step, 3-tert-butyl-1-ethynylcyclobutan-1-ol is reacted with tert-butyl carbamate in the presence of DCC and DMAP as catalysts in DCM to yield tert-butyl N-(3-tert-butyl-1-ethynylcyclobutan-1-yl)carbamate.", "Step 3: Purification of tert-butyl N-(3-tert-butyl-1-ethynylcyclobutan-1-yl)carbamate", "The crude product from step 2 is purified by washing with diethyl ether and then treated with NaHCO3 and brine to remove any remaining impurities.", "Step 4: Synthesis of tert-butyl N-(3-tert-butyl-1-ethynylcyclobutyl)carbamate", "In this final step, tert-butyl N-(3-tert-butyl-1-ethynylcyclobutan-1-yl)carbamate is heated with MgSO4 in DCM to yield tert-butyl N-(3-tert-butyl-1-ethynylcyclobutyl)carbamate as the final product." ] } | |
CAS RN |
2731009-74-6 |
Molecular Formula |
C15H25NO2 |
Molecular Weight |
251.4 |
Purity |
95 |
Origin of Product |
United States |
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